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Compound of Interest |

Compound Name: DIVINYLTIN DICHLORIDE
CAS No.: 7532-85-6
Cat. No.: B1582001
\ 7

Current Status: Operational Ticket ID: DVTD-STAB-001 Assigned Specialist: Senior Application
Scientist, Organometallics Division

Executive Summary: The "Dual Threat"
Welcome to the technical support hub for Divinyltin Dichloride (

). If you are accessing this guide, you are likely experiencing instability with your reagent.

Unlike standard organotins (e.g., Tributyltin chloride), DVTD presents a dual stability threat that
must be managed simultaneously:

e Hydrolytic Instability: The Sn-Cl bonds are highly susceptible to moisture, hydrolyzing to
release HCI and form insoluble tin oxides.

 Vinyl Polymerization: The vinyl groups (

) attached to the tin center act as monomers. Without stabilization, they can undergo radical
polymerization or cross-linking, especially under light or heat.

This guide provides the protocols required to decouple and neutralize these threats.

Degradation Pathways & Mechanisms
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To stabilize DVTD, you must understand how it fails. The diagram below details the two distinct
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Figure 1: The Dual Degradation Pathway of Divinyltin Dichloride. Left Branch: Moisture
attacks the Sn-Cl bond. Right Branch: Light/Heat attacks the Vinyl group.

Storage & Stabilization Protocols
The "Dry & Dark" Standard

The following table summarizes the mandatory storage conditions to maximize shelf-life (
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Parameter Requirement Scientific Rationale

Prevents hydrolysis of Sn-Cl

Inert (Argon or N bonds. Argon is preferred due
Atmosphere

) to higher density, blanketing
the liquid.

Retards both hydrolysis rates
Temperature 2°Cto 8°C and spontaneous thermal

polymerization.

Amber glass blocks UV
radiation (radical initiator).
Container Amber Glass / Schlenk Teflon-lined caps or Schlenk

seals prevent moisture ingress.

[1]

Critical: Butylated
hydroxytoluene (BHT) acts as
Stabilizer BHT (0.1 - 1.0%) a radical scavenger,

preventing vinyl

polymerization.
P Store the primary container
] inside a secondary desiccator
Desiccant O o
containing Phosphorus
(External) Pentoxide or Drierite.

Protocol: Inhibitor Doping (Preventing Polymerization)

If your DVTD is synthesized fresh or distilled, it lacks inhibitors. You must dope it immediately to
prevent gelation.

Reagents:
o Butylated hydroxytoluene (BHT) or Hydroquinone.

o Target Concentration: 500-1000 ppm (approx. 0.1 wt%).[2][3]
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Workflow:

Calculate the mass of DVTD.

Add 1 mg of BHT per 1 g of DVTD.

Shake gently under an inert atmosphere until dissolved.

Note: For catalytic applications (e.g., Stille coupling), BHT usually does not interfere. If using
for radical polymerization, remove BHT via a basic alumina column immediately before use.

Handling & Transfer (The Schlenk Technique)

Never pour DVTD in open air. The hydrolysis reaction releases HCI immediately, which is both
a safety hazard and a catalyst for further degradation.
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Start: DVTD in Storage Vessel
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:
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:

3. Syringe Transfer
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/

4. Inject into Reaction Flask CRITICAL: Needle must be
(Pre-dried solvent) stainless steel (corrosion resistant)

Success: Reagent Transferred

No Hydrolysis
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Figure 2: Inert Atmosphere Transfer Workflow. Standard Schlenk techniques are required.[1]
Syringes must be gas-tight.

Troubleshooting Guide (FAQ)

Q1: My clear liquid has developed a white precipitate.
What is it?

Diagnosis:Hydrolysis.

o Cause: Moisture ingress has converted the dichloride into divinyltin oxide or distannoxanes.
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e Reaction:
(simplified).

o Fix: The precipitate cannot be reversed easily. Filter the solution under Argon to recover the
remaining liquid. If the solid content is >10%, discard the batch as the stoichiometry is
compromised.

Q2: The liquid has turned into a viscous gel or sticky
solid.

Diagnosis:Polymerization.[4][5][6]

o Cause: The vinyl groups have cross-linked. This usually happens if the bottle was stored in
clear glass (light exposure) or without BHT.

o Fix:lrreversible. The material is now a cross-linked polymer and cannot be dissolved or
distilled. Discard as hazardous organotin waste.

Q3: How do I verify purity? (The Self-Validating System)

Diagnosis: Use
NMR.[7]

o Why: Tin NMR is highly sensitive to the coordination environment.
o Standard Shift: Divinyltin dichloride typically appears around -30 to -50 ppm (relative to

, depending on solvent).

e Impurity Flags:

o Sharp peak shift (e.g., toward -100 ppm): Indicates hydrolysis (formation of
hydroxides/oxides).

o Broadening of peaks: Indicates oligomerization/polymerization.
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Q4: Can | remove the BHT inhibitor before my
experiment?

Answer: Yes.

o Method: Pass the neat liquid (or a solution in dry hexane) through a short plug of basic
alumina or silica gel under Argon. The polar inhibitor sticks to the silica; the non-polar
organotin passes through.

e Warning: Once the inhibitor is removed, use the reagent immediately. Do not store it.
Safety & Toxicity (E-E-A-T)
Warning: Organotins are neurotoxins and severe skin irritants.

o Skin Absorption: DVTD can cross the skin barrier.[3] Wear double nitrile gloves and a lab
coat.

 Inhalation: The hydrolysis product is HCI gas. Always handle in a fume hood.

o Disposal: All waste (gloves, syringes, paper towels) must be segregated into "Organotin
Waste" streams. Do not mix with general organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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